(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(furan-2-yl)methanone

• IUPAC Name: [7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C16H16FNO4S/c17-13-5-2-1-4-12(13)15-7-8-18(9-11-23(15,20)21)16(19)14-6-3-10-22-14/h1-6,10,15H,7-9,11H2
• InChI Key: HDQMJVSOPPIIMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2F)C(=O)C3=CC=CO3
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

This compound is a complex organic molecule that includes a fluorophenyl group, a thiazepan ring, a furan ring, and a methanone group. Each of these components is common in various organic compounds and can contribute to the overall properties of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, infrared spectroscopy, and mass spectrometry. These techniques can provide information about the types of atoms in the molecule, their connectivity, and the overall 3D structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific functional groups present in the molecule. For example, the fluorophenyl group might undergo electrophilic aromatic substitution reactions, while the thiazepan ring might participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the relevant safety data sheets.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity, investigating its potential uses, and assessing its safety and environmental impact.